Cas no 76426-35-2 (2H-1-Benzopyran-7-ol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)-)

• Product Name: 2H-1-Benzopyran-7-ol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)-
• CAS No: 76426-35-2
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 1779780
• PubChem ID: 11196546
• Update Time: 2025-04-21

2H-1-Benzopyran-7-ol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)-
• 2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• SCHEMBL1245170
• CHEMBL2017115
• A882975
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)-, (S)-; (2S)-3,4-Dihydro-2-(3-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-7-ol; (2S)-3',7-Dihydroxy-4'-methoxyflavan; (2S)-3',7-Dihydroxy-4'-methoxyflavan
• BDBM50380998
• CHEBI:180153
• AKOS032948871
• 76426-35-2
• DTXSID60458442
• (2S)-7,3'-Dihydroxy-4'-methoxyflavane
• DB-333650
• 2-(3-hydroxy-4-methoxyphenyl)chroman-7-ol

• Inchi： 1S/C16H16O4/c1-19-15-7-4-11(8-13(15)18)14-6-3-10-2-5-12(17)9-16(10)20-14/h2,4-5,7-9,14,17-18H,3,6H2,1H3
• InChI Key： KGTOSQKIOMIICT-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CCC1C1C=CC(=C(C=1)O)OC)O

Computed Properties

• Exact Mass: 272.10485899g/mol
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids